Cas no 921879-95-0 (N-(4-methoxyphenyl)methyl-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide)

N-(4-methoxyphenyl)methyl-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide structure
921879-95-0 structure
Product Name:N-(4-methoxyphenyl)methyl-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
CAS No:921879-95-0
MF:C22H20N4O3
MW:388.419204711914
CID:6100908
PubChem ID:16812527
Update Time:2025-05-16

N-(4-methoxyphenyl)methyl-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Chemical and Physical Properties

Names and Identifiers

    • N-(4-methoxyphenyl)methyl-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide
    • 2H-Pyrazolo[4,3-c]pyridine-7-carboxamide, 3,5-dihydro-N-[(4-methoxyphenyl)methyl]-5-methyl-3-oxo-2-phenyl-
    • 921879-95-0
    • N-[(4-methoxyphenyl)methyl]-5-methyl-3-oxo-2-phenylpyrazolo[4,3-c]pyridine-7-carboxamide
    • N-[(4-methoxyphenyl)methyl]-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide
    • F2248-0043
    • AKOS024631005
    • N-(4-methoxybenzyl)-5-methyl-3-oxo-2-phenyl-3,5-dihydro-2H-pyrazolo[4,3-c]pyridine-7-carboxamide
    • Inchi: 1S/C22H20N4O3/c1-25-13-18(21(27)23-12-15-8-10-17(29-2)11-9-15)20-19(14-25)22(28)26(24-20)16-6-4-3-5-7-16/h3-11,13-14H,12H2,1-2H3,(H,23,27)
    • InChI Key: CZOWLDOFUHQLQA-UHFFFAOYSA-N
    • SMILES: C1N(C)C=C(C(NCC2=CC=C(OC)C=C2)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12

Computed Properties

  • Exact Mass: 388.15354051g/mol
  • Monoisotopic Mass: 388.15354051g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 5
  • Complexity: 743
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 74.2Ų

Experimental Properties

  • Density: 1.28±0.1 g/cm3(Predicted)
  • pka: 11.99±0.20(Predicted)

N-(4-methoxyphenyl)methyl-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Pricemore >>

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N-(4-methoxyphenyl)methyl-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide Related Literature

Additional information on N-(4-methoxyphenyl)methyl-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo4,3-cpyridine-7-carboxamide

Comprehensive Guide to N-(4-methoxyphenyl)methyl-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS 921879-95-0)

The compound N-(4-methoxyphenyl)methyl-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide (CAS 921879-95-0) is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This pyrazolo[4,3-c]pyridine derivative is known for its unique structural features and potential applications in drug discovery. Researchers are particularly interested in its carboxamide and methoxyphenyl moieties, which contribute to its biological activity and solubility profile.

One of the most searched questions about this compound revolves around its synthesis and purification methods. The synthesis of N-(4-methoxyphenyl)methyl-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide typically involves multi-step organic reactions, including condensation and cyclization processes. Recent advancements in green chemistry have also explored eco-friendly synthesis routes, aligning with the growing demand for sustainable practices in chemical manufacturing.

The physicochemical properties of this compound are another hot topic among researchers. With a molecular weight of 389.42 g/mol, it exhibits moderate solubility in organic solvents like DMSO and methanol, making it suitable for various in vitro and in vivo studies. Its melting point and stability under different conditions are critical parameters for formulation scientists working on drug development projects.

In terms of biological activity, N-(4-methoxyphenyl)methyl-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide has shown promise in preliminary studies targeting specific enzyme systems. Researchers are investigating its potential as a kinase inhibitor, which could have implications for treating various diseases. The compound's structure-activity relationship (SAR) is a key area of focus, with modifications to its pyrazolo[4,3-c]pyridine core being explored to enhance efficacy and reduce off-target effects.

The market demand for this compound has been steadily increasing, particularly from pharmaceutical companies and academic institutions engaged in medicinal chemistry research. Its CAS number, 921879-95-0, is frequently queried in chemical databases, reflecting its growing importance in the field. Suppliers often highlight its high purity (typically >95%) and availability in milligram to gram quantities to meet diverse research needs.

From a safety and handling perspective, standard laboratory precautions are recommended when working with this compound. While not classified as hazardous under normal conditions, proper personal protective equipment (PPE) should be used to minimize exposure. Researchers often search for material safety data sheets (MSDS) specific to CAS 921879-95-0 to ensure compliance with safety protocols.

Recent publications have shed light on the analytical characterization of this compound, with techniques like HPLC, NMR, and mass spectrometry being commonly employed for quality control. The compound's distinct UV-Vis absorption spectrum makes it particularly suitable for certain spectroscopic applications, adding to its versatility in research settings.

Looking ahead, the scientific community anticipates further exploration of N-(4-methoxyphenyl)methyl-5-methyl-3-oxo-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridine-7-carboxamide in various therapeutic areas. Its structural complexity and modifiable features make it an attractive scaffold for drug design initiatives. As research progresses, we can expect more detailed insights into its pharmacokinetic properties and potential clinical applications.

For researchers considering working with this compound, it's important to note that proper storage conditions (typically -20°C in a dry environment) are crucial for maintaining its stability over time. Many suppliers now offer custom synthesis services for derivatives of this core structure, allowing for tailored modifications to meet specific research objectives.

The growing body of literature on pyrazolo[4,3-c]pyridine derivatives suggests that compounds like CAS 921879-95-0 will continue to play a significant role in advancing our understanding of structure-based drug discovery. Its balanced combination of lipophilicity and hydrogen bonding capacity makes it particularly interesting for targeting challenging biological systems.

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